Cas no 108081-90-9 (2-amino-N-[2-(piperidin-1-yl)ethyl]acetamide)

• Product Name: 2-amino-N-[2-(piperidin-1-yl)ethyl]acetamide
• CAS No: 108081-90-9
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• MDL: MFCD14683784
• CID: 5186104
• PubChem ID: 61521959
• Update Time: 2026-03-05

2-amino-N-[2-(piperidin-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-amino-N-[2-(1-piperidinyl)ethyl]-
• 2-Amino-N-(2-(piperidin-1-yl)ethyl)acetamide
• 2-amino-N-[2-(piperidin-1-yl)ethyl]acetamide

• MDL： MFCD14683784
• Inchi： 1S/C9H19N3O/c10-8-9(13)11-4-7-12-5-2-1-3-6-12/h1-8,10H2,(H,11,13)
• InChI Key： BYXNJTVXNDSSJD-UHFFFAOYSA-N
• SMILES： C(NCCN1CCCCC1)(=O)CN

Additional information on 2-amino-N-[2-(piperidin-1-yl)ethyl]acetamide

Introduction to 2-Amino-N-[2-(Piperidin-1-yl)ethyl]Acetamide (CAS No. 108081-90-9)

2-Amino-N-[2-(Piperidin-1-yl)ethyl]Acetamide, also known by its CAS registry number CAS No. 108081-90-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 2-Amino-N-[2-(Piperidin-1-yl)ethyl]Acetamide comprises an acetamide group attached to a piperidine ring via an ethyl chain, with an amino group located at the second position of the acetamide moiety. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of CAS No. 108081-90-9 as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of peptide-based drugs, where its ability to form stable amide bonds is particularly advantageous. Additionally, its piperidine ring contributes to the molecule's rigidity, which can be beneficial in optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of synthesis, 2-Amino-N-[2-(Piperidin-1-yl)ethyl]Acetamide can be prepared through a variety of methods, including nucleophilic acyl substitution and reductive amination. These methods allow for precise control over the molecule's structure, enabling chemists to tailor its properties for specific applications.

The compound has also been investigated for its potential in materials science, particularly in the development of polymeric materials with tailored mechanical and thermal properties. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it a promising candidate for use in self-healing polymers and stimuli-responsive materials.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 108081-90-9. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation within its piperidine ring, which influences its electronic properties and reactivity towards electrophiles and nucleophiles.

In conclusion, 2-Amino-N-[2-(Piperidin-1-yl)ethyl]Acetamide, or CAS No. 108081-90-9, is a compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings.